Cas no 82102-19-0 (Phosphonic acid, (2-amino-4-phenylbutyl)-)

• Product name: Phosphonic acid, (2-amino-4-phenylbutyl)-
• CAS No: 82102-19-0
• MF: C₁₀H₁₆NO₃P
• MW: 229.212703704834
• CID: 697957
• PubChem ID: 12750846

Phosphonic acid, (2-amino-4-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (2-amino-4-phenylbutyl)-
• (2-amino-4-phenylbutyl)phosphonic acid
• DTXSID70508886
• 82102-19-0

• Inchi： InChI=1S/C10H16NO3P/c11-10(8-15(12,13)14)7-6-9-4-2-1-3-5-9/h1-5,10H,6-8,11H2,(H2,12,13,14)
• InChI Key： ACHGJNWBYWBQDO-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CCC(CP(=O)(O)O)N

Computed Properties

• Exact Mass: 229.08678037g/mol
• Monoisotopic Mass: 229.08678037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 83.6Ų